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Cat. No.: B083472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the neutron cross-section data for
the stable isotope Erbium-166 (1°°Er). This information is crucial for a wide range of
applications, including nuclear reactor design, shielding calculations, medical isotope
production, and drug development research involving radioisotopes. This document
summarizes key quantitative data from major evaluated nuclear data libraries, details
experimental methodologies for cross-section measurements, and presents a visual
representation of a typical experimental workflow.

Introduction to Erbium-166 and Its Nuclear
Properties

Erbium-166 is the most abundant stable isotope of erbium, with a natural abundance of
approximately 33.5%.[1] Its interaction with neutrons is of significant interest in various
scientific and technical fields. In nuclear engineering, 1°Er is considered as a potential
burnable absorber in nuclear fuel due to its neutron capture properties.[2][3][4] Understanding
the neutron cross-sections of 166Er is essential for accurately modeling reactor core physics
and ensuring safe and efficient operation.

Quantitative Neutron Cross-Section Data
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The following tables summarize the evaluated neutron cross-section data for Erbium-166 from
the JENDL-5 (Japanese Evaluated Nuclear Data Library) database.[5][6][7][8][9] These values
represent the probability of a specific nuclear reaction occurring between a neutron and a 1°°Er

nucleus at various incident neutron energies. The cross-sections are given in units of barns (1

barn = 10724 cm?).

Table 1: Thermal Neutron Cross-Sections and Resonance Integral for 1°¢Er (at 300 K)

Maxwellian-

Cross-Section at

Reaction Type

Resonance Integral

Averaged Cross-

0.0253 eV (barns) . (barns)
Section (barns)
Total (n,total) 29.19 30.80 -
Elastic Scattering
] 12.45 14.05 -
(n,elastic)
Neutron Capture (n,y) 16.75 16.75 118.8

Table 2;: Fast Neutron Cross-Sections for 16°Er

Reaction Type

Cross-Section at 14 MeV
(barns)

Fission Spectrum
Averaged Cross-Section

(barns)
Total (n,total) 5.500 6.801
Elastic Scattering (n,elastic) 2.755 4.616
Inelastic Scattering (n,inelastic) - 2.089
(n,2n) 2.202 0.002583
(n,p) 0.005375 0.000002732
(n,a) 0.00001602 0.000001284

Table 3: Energy-Dependent Neutron Capture Cross-Section for 15°Er (Selected Data Points

from JENDL-5)
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Incident Neutron Energy (n,y) Cross-Section (barns)
1.0x 107> eV 167.3
0.0253 eV 16.75
1.0eV 4,53
10.0 eV 2.01
100.0 eV 1.89
1.0 keV 2.54
10.0 keV 0.93
100.0 keV 0.21
1.0 MeV 0.025
10.0 MeV 0.002
20.0 MeV 0.001

Experimental Protocols for Neutron Cross-Section
Measurement

The accurate determination of neutron cross-sections relies on sophisticated experimental
techniques. The time-of-flight (TOF) method is a widely used technique for measuring energy-
dependent total and capture cross-sections.

Time-of-Flight (TOF) Methodology for Total Cross-
Section Measurement

A representative experimental setup for measuring the total neutron cross-section of 16Er
using the TOF method is described below, based on the work of Danon et al. (1998).[10]

Objective: To measure the total neutron cross-section of 1°¢Er as a function of neutron energy.

Materials and Equipment:
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e Pulsed Neutron Source: A linear accelerator (LINAC) to produce pulses of high-energy
electrons.

e Neutron Production Target: A heavy element target (e.g., tantalum) to produce neutrons via
(e7,y) and (y, n) reactions.

e Moderator: A material (e.g., water) to slow down the fast neutrons to a wide range of

energies.
o Collimators: To create a well-defined neutron beam.
o Sample: A highly enriched sample of 1°¢Er.0s powder.

o Neutron Detector: A scintillation detector or a gas-filled detector placed at a known distance

from the source.
o Data Acquisition System: To record the time-of-flight of each detected neutron.
Experimental Procedure:

e Neutron Production: The LINAC generates short pulses of electrons that strike the tantalum
target, producing bursts of high-energy neutrons.

» Neutron Moderation: The neutrons pass through a moderator, resulting in a continuous
energy spectrum of neutrons.

o Time-of-Flight Measurement: The pulsed neutron beam travels a fixed distance (flight path)
to the detector. The time it takes for a neutron to travel this distance is directly related to its
kinetic energy (slower neutrons take longer).

e Transmission Measurement: The experiment is performed in two stages:

o Sample-Out (Open Beam): The neutron flux is measured without the 16¢Er sample in the
beam. This provides a reference spectrum.

o Sample-In: The 1%°Er sample is placed in the neutron beam, and the transmitted neutron
flux is measured.
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o Data Acquisition: The detector records the arrival time of each neutron relative to the initial
pulse from the LINAC. This time-of-flight spectrum is stored for both the "sample-in" and
"sample-out" runs.

o Data Analysis:

o The transmission (T) is calculated as the ratio of the "sample-in" to "sample-out” counts in
each time-of-flight (and thus energy) bin.

o The total neutron cross-section (o_total) is then determined using the Beer-Lambert law: T
= exp(-n * o_total * x) where 'n" is the number of 1%°Er nuclei per unit volume in the sample
and 'x' is the thickness of the sample.

o Corrections are applied for background radiation and detector efficiency.

Visualizations

Experimental Workflow for Time-of-Flight (TOF)
Measurement

Click to download full resolution via product page

Caption: A simplified workflow for determining total neutron cross-sections using the time-of-
flight method.

Logical Relationship of Neutron Interaction Cross-
Sections
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Caption: The hierarchical relationship between different types of neutron interaction cross-
sections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Neutron Cross-Section Data
for Erbium-166]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083472#neutron-cross-section-data-for-erbium-166]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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